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xylene
CAS No.: 1301147-34-1
Cat. No.: B3039732

Get Quote

Executive Summary

3-Bromo-6-(methoxymethoxy)-o-xylene is a specialized halogenated aromatic ether
intermediate, primarily utilized in the total synthesis of natural products and medicinal chemistry
scaffolds. Its utility is derived from the methoxymethyl (MOM) protecting group, which masks
the phenol functionality, and the aryl bromide, which serves as a handle for lithiation or
palladium-catalyzed cross-coupling.

Critical Safety Directive: While the isolated compound presents standard organic hazards
(irritant, potential sensitizer), the primary risks are associated with its synthesis precursors
(specifically chloromethyl methyl ether, a potent carcinogen) and its deprotection byproducts
(formaldehyde). This guide prioritizes the engineering controls required to manage these
"hidden" upstream and downstream risks.

Part 1: Chemical Identity & Physicochemical Profile

Compound Structure & Logic: The molecule consists of an o-xylene core (1,2-
dimethylbenzene) substituted with a bromine atom and a methoxymethoxy group. The MOM
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group is an acetal (

), stable to basic and nucleophilic conditions but highly sensitive to acids.

Property Description / Value (Class Estimate*)

Molecular Formula

Molecular Weight ~245.11 g/mol

) Viscous oil or low-melting solid (isomer
Physical State
dependent)

Soluble in organic solvents (DCM, THF, Et20);

Solubility )
Insoluble in water.

Skin/Eye lIrritant, Lachrymator (potential),
Key Hazards )
Carcinogen Precursor.

Flammable Liquid / Toxic (Segregate from
Storage Class )
acids).

*Note: Specific physical data for this isomer is proprietary. Values are extrapolated from
congeneric brominated MOM-ethers.

Part 2: Synthesis & Precursor Management (The
Critical Control Point)

The most significant safety risk involving this compound is not handling the final product, but
the introduction of the MOM group.

The Hazard: Chloromethyl Methyl Ether (MOM-CI)

Classically, the phenol precursor is reacted with MOM-CI and a base (NaH or DIPEA).

¢ Risk: MOM-CI is an OSHA-regulated Category 1A Carcinogen.[1] Commercial grades often
contain bis(chloromethyl) ether (BCME), which is even more potent.

e Regulatory Status: OSHA 29 CFR 1910.1003 requires specific regulated areas, closed
systems, and medical surveillance for workers handling MOM-CI [1].
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The Solution: Alternative Synthesis (Process Safety)

To eliminate the carcinogenic risk of MOM-CI, modern protocols utilize Dimethoxymethane
(Methylal) with a Lewis acid. This "Expertise" choice removes the need for a glovebox or Class
| carcinogen protocols.

Recommended Protocol (Methylal Route):
o Reagents: 3-Bromo-6-hydroxy-o-xylene + Dimethoxymethane (

or
catalyst) in DCM.

o Safety Benefit: Methylal is flammable but non-carcinogenic.

e Mechanism: In situ generation of the oxocarbenium ion without accumulating MOM-CI.

Visualization: Synthesis Safety Logic

The following diagram illustrates the decision matrix between the High-Hazard (MOM-CI) and
Low-Hazard (Methylal) routes.

Classic Route (High Hazard)

Base: NaH Reagent: MOM-CI

Pyrophoric OSHA Carcinogen
(Pyrop ) ( gen) Requires Closed System
I, 7/! ________________ |

Precursor: Target:
3-Bromo-6-hydroxy-o-xylene 3-Bromo-6-(MOM)-o-xylene

____________________________________________ Standard Fume Hood
Modern Route ommended)

Reagent: Dimethoxymethane
(Flammable Only)

Catalyst: P205/ZnBr2 - - - |
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Caption: Comparative safety workflow for MOM protection. The Green path (Methylal)
eliminates carcinogen exposure risks.

Part 3: Handling & Storage Protocols[2][3][4]
Stability & Incompatibilities

The MOM ether is an acetal. It is stable to bases, reducing agents, and organolithiums (crucial
for the bromine functionality) but explosively incompatible with strong acids.

» Acid Contact: Contact with concentrated acids (HCI, TFA) triggers rapid hydrolysis, releasing
formaldehyde gas.

o Storage: Store under inert atmosphere (
or Ar) at 2-8°C. Segregate strictly from mineral acids and Lewis acids.

Light Sensitivity

Aryl bromides are susceptible to photolytic debromination or radical formation over time.

e Protocol: Store in amber glass vials wrapped in foil.

Part 4: Downstream Reactivity Risks

The primary utility of this compound is the Lithium-Halogen Exchange at the bromine position.
This process introduces severe pyrophoric hazards.

Protocol: Lithium-Halogen Exchange
Reagents:

-Butyllithium (

-BuLi) or

-Butyllithium (

-BuLi).[2] Hazard:

-BuLi is pyrophoric on contact with air;
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-BuLi is pyrophoric in high concentrations.

Step-by-Step Safe Handling:
o Vessel Prep: Flame-dry a Schlenk flask under high-vacuum; backfill with Argon (3 cycles).

e Solvent: Use anhydrous THF or Et20 (inhibitor-free). Water content must be <50 ppm to
prevent violent quenching.

o Temperature: Cool the 3-Bromo-6-(MOM)-0-xylene solution to -78°C (Dry Ice/Acetone)
before adding the lithium reagent.

o Why? Higher temperatures promote Wurtz coupling and benzylic deprotonation at the
methyl groups rather than the desired Br-Li exchange [2].

» Addition: Add the organolithium dropwise via a gas-tight syringe or cannula. Never pour
organolithiums.

e Quenching: Quench the reaction at low temperature with an electrophile or proton source
(MeOH) before warming to room temperature.

Part 5: Deprotection & Formaldehyde
Management[6]

Removing the MOM group requires acid (e.g., HCl/MeOH or TFA/DCM). This step generates
Formaldehyde (

) as a byproduct.

Mechanism:

Engineering Controls for Deprotection

» Ventilation: Perform all deprotections in a fume hood with a face velocity >100 fpm.

o Waste Disposal: The aqueous washings from this step contain formaldehyde. Do not pour
down the drain. Collect in a waste container labeled "Aldehyde/Toxic Waste" and treat with
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agueous ammonia or sodium bisulfite if required by local EH&S protocols to neutralize the
aldehyde.

Visualization: Deprotection Hazard Pathway

Acid Catalyst (HCI/TFA)

J

3-Bromo-6-(MOM)-0-xylene

Hydrolysis

Hemiacetal Intermediate
(Unstable)

Spontaneous Decomp

Product: Byproduct:
3-Bromo-6-hydroxy-o-xylene FORMALDEHYDE (Gas/AqQ)

Click to download full resolution via product page

Caption: Mechanism of MOM removal showing the inevitable release of toxic formaldehyde.

Part 6: Emergency Response
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Scenario Immediate Action

Wash with soap and water for 15 min.[3] If
Skin Contact MOM-CI was involved, seek immediate medical

surveillance for carcinogen exposure.

DO NOT USE WATER. Use a Class D
Organolithium Fire extinguisher (Met-L-X) or smother with dry

sand/lime. Water will cause an explosion.

Spill (C d) Absorb with vermiculite or sand. Dispose of as
i ompoun
’ P halogenated organic waste.

Move to fresh air.[1][3][4][5] If deprotection was
Inhalation in progress, monitor for signs of pulmonary

edema (formaldehyde exposure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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